N-(1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C16H14N2O3S/c1-20-11-7-10(8-12(9-11)21-2)15(19)18-16-17-13-5-3-4-6-14(13)22-16/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: IVBUOKQFCHNHRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NC3=CC=CC=C3S2)OC
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol
• CAS RN: 200726-46-1

Description

Benzothiazole is a bicyclic compound consisting of the fusion of benzene and thiazole. It is a core structure found in a variety of synthetic and natural products. Benzothiazole derivatives are known to exhibit a wide range of biological properties, including antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

Benzothiazoles can be synthesized through several methods. One common method involves the condensation of 2-aminothiophenol with aldehydes. Other methods include reactions involving o-iodoanilines or electron-rich aromatic amines with K2S and DMSO.

Molecular Structure Analysis

The benzothiazole structure consists of a benzene ring fused to a thiazole ring. The thiazole ring contains a nitrogen atom and a sulfur atom. In the case of N-(1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide, additional functional groups would be present, but without specific information, it’s difficult to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For instance, they can participate in condensation reactions with aldehydes to form 2-substituted benzothiazoles. The specific reactions that N-(1,3-benzothiazol-2-yl)-3,5-dimethoxybenzamide can undergo would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzothiazole derivative would depend on its exact structure. Benzothiazole itself is a colorless, slightly viscous liquid with a melting point of 2°C and a boiling point of 227-228°C.

Scientific Research Applications

Anti-Tubercular Compounds

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Antibacterial Agents

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Synthesis Methods

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C–S Bond Coupling Cyclization

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological target. For example, some benzothiazole derivatives have been found to exhibit antimicrobial activity, potentially through interactions with bacterial cell walls or proteins.

Safety and Hazards

The safety and hazards associated with a specific benzothiazole derivative would depend on its exact structure. Some benzothiazole compounds may be corrosive or toxic. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Benzothiazole derivatives continue to be of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the synthesis of new benzothiazole derivatives, investigation of their biological activities, and development of drugs based on these compounds.